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Compound of Interest

Compound Name: Quinate

Cat. No.: B15560254 Get Quote

This guide provides comprehensive safety and logistical information for handling Quinate, a

salt of quinic acid, in a laboratory setting. The procedures outlined below are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties
Quinate, as a salt of quinic acid, is typically a white crystalline powder. While specific

quantitative data for all salts of quinic acid are not uniformly available, the following table

summarizes the known properties of quinic acid, which should be considered representative for

handling purposes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15560254?utm_src=pdf-interest
https://www.benchchem.com/product/b15560254?utm_src=pdf-body
https://www.benchchem.com/product/b15560254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Appearance White powder

Chemical Formula C₇H₁₂O₆ (Quinic Acid)

CAS Number 77-95-2 (Quinic Acid)

Eye/Face Protection
Safety glasses with side shields or chemical

splash goggles.[1][2][3]

Skin Protection
Nitrile or butyl rubber gloves, laboratory coat.[2]

[3]

Respiratory Protection
Use in a well-ventilated area. A respirator may

be needed for dust.[1]

Health Hazards
May cause eye, skin, and respiratory tract

irritation.[2][4]

Personal Protective Equipment (PPE)
A conservative approach to PPE is recommended when handling Quinate, assuming it may

possess irritant properties similar to other organic acids.

Eye and Face Protection: At a minimum, safety glasses with side shields should be worn.[2]

[3] For tasks with a higher risk of splashes, chemical splash goggles are essential.[3] When

there is a significant risk of splashing, a face shield should be worn over the goggles.[3]

Hand Protection: Nitrile or butyl rubber gloves are recommended.[3] For prolonged contact

or handling larger quantities, consider double-gloving or using heavy-duty gloves.[3] Always

inspect gloves for any signs of degradation before use.

Body Protection: A standard laboratory coat is the minimum requirement to protect against

small spills and splashes.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area to keep airborne

concentrations low.[4] If dust generation is unavoidable, a respirator may be necessary.[1]
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Standard Operating Procedure for Handling Quinate
The following workflow outlines the standard procedure for safely handling Quinate in a

laboratory environment.

Safe Handling Workflow for Quinate

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Quinate in a Ventilated Area

Prepare Solution as Required

Decontaminate Work Area

Dispose of Waste in Accordance with Regulations
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Caption: Workflow for the safe handling of Quinate in a laboratory setting.

Emergency Procedures
In the event of an accidental release or exposure, the following procedures should be followed

immediately.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek medical attention.[4]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[4] Wash clothing before reuse.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[4] Seek medical aid.[4]

Inhalation: Remove from exposure to fresh air immediately.[4] If breathing is difficult, give

oxygen.[4] If not breathing, give artificial respiration.[4] Seek medical attention.[4]

Spill Response:

The following diagram outlines the appropriate response to a Quinate spill.
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Emergency Response for Quinate Spill

Immediate Actions

Containment & Cleanup

Disposal

Quinate Spill Occurs

Alert Others in the Area

Evacuate if Necessary

Don Additional PPE if Required

Contain the Spill with Absorbent Material

Clean up Spill Following SDS Guidelines

Place Cleanup Waste in a Sealed Container

Label as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a Quinate spill.
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Disposal Plan
All waste containing Quinate must be handled in accordance with local, state, and federal

regulations.[2] Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[4] It is recommended to consult with your institution's

environmental health and safety department for specific disposal guidelines.[2] In general,

unused material may be recycled if it has not been contaminated.[2] For disposal, you may be

able to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber system.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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